N1-(2-hydroxypropyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide
Overview
Description
Scientific Research Applications
Environmental Pollutant Analysis
One significant application involves the study of environmental pollutants, particularly polycyclic nitroaromatic hydrocarbons like 1-nitropyrene, which are potent bacterial mutagens and carcinogens. Researchers have examined the metabolic activation of these compounds to DNA-bound adducts, elucidating mechanisms of environmental mutagenesis and carcinogenesis (Howard et al., 1983).
Structural Chemistry
In structural chemistry, the configuration and crystallography of N,N'-bis(substituted)oxamide compounds, which share a functional relationship with N1-(2-hydroxypropyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide, have been extensively studied. These investigations provide insights into the molecular structure and potential interactions of these compounds (Wang et al., 2016).
Sensing Applications
Another research area involves the development of colorimetric sensors for metal cations and anions in aqueous solutions using silver nanoparticles functionalized with phenolic and guest interacting functionalities (Kumar & Anthony, 2015). This application demonstrates the utility of these compounds in environmental monitoring and analytical chemistry.
Electrocatalytic Reactions
N-Oxyl compounds, including those related to N1-(2-hydroxypropyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide, are used as catalysts under electrochemical conditions, highlighting their role in the selective oxidation of organic molecules. This research is critical for both academic and industrial applications, particularly in the development of sustainable chemical processes (Nutting et al., 2018).
Polymer Research
Additionally, these compounds have been investigated in the context of polymer research, such as in the study of poly(hydroxyalkanoate)s (PHAs) crystallization behaviors. The use of oxalamide compounds as nucleators to enhance the crystallization rate of PHAs illustrates their application in improving material properties for various industrial uses (Xu et al., 2017).
Mechanism of Action
There is no available information on the mechanism of action of "N1-(2-hydroxypropyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide".
Safety and Hazards
properties
IUPAC Name |
N-(2-hydroxypropyl)-N'-[4-(trifluoromethyl)phenyl]oxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3N2O3/c1-7(18)6-16-10(19)11(20)17-9-4-2-8(3-5-9)12(13,14)15/h2-5,7,18H,6H2,1H3,(H,16,19)(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HBYNLLAAEDBINY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C(=O)NC1=CC=C(C=C1)C(F)(F)F)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13F3N2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N1-(2-hydroxypropyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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